4-[ethyl(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-[ethyl(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C17H17F3N2O3S/c1-3-22(26(2,24)25)13-10-8-12(9-11-13)16(23)21-15-7-5-4-6-14(15)17(18,19)20/h4-11H,3H2,1-2H3,(H,21,23)
• InChI Key: HGDODDGYKNBHCE-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(F)(F)F)S(=O)(=O)C
• Molecular Formula: C17H17F3N2O3S
• Molecular Weight: 386.4 g/mol

Description

4-[ethyl(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide is a chemical compound that belongs to the class of sulfonamides. It is commonly used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 4-[ethyl(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide involves the inhibition of certain enzymes, such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). COX-2 is involved in the production of prostaglandins, which are responsible for inflammation. Inhibition of COX-2 results in a decrease in inflammation. AChE is involved in the breakdown of acetylcholine, which is a neurotransmitter involved in cognitive function. Inhibition of AChE results in an increase in acetylcholine levels, which can improve cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[ethyl(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide vary depending on the specific application. In general, it has been shown to have anti-inflammatory effects by reducing the production of prostaglandins. It has also been shown to have anti-cancer effects by inducing apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to have antibacterial effects by inhibiting the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[ethyl(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide in lab experiments is its potential therapeutic properties. It has been extensively studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for further research. However, one limitation is that it may not be suitable for all applications, as its mechanism of action may not be effective in all situations.

Future Directions

There are several future directions for research on 4-[ethyl(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide. One direction is to investigate its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in combination with other drugs for enhanced therapeutic effects. Additionally, further research could be conducted on its mechanism of action to better understand its biochemical and physiological effects.

Scientific Research Applications

4-[ethyl(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.